Cas no 1020973-31-2 (N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine)

• Product Name: N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine
• CAS No: 1020973-31-2
• MF: C₁₅H₁₄FNO₂
• MW: 259.275567531586
• CID: 5068981
• Update Time: 2025-09-28

N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-{4-[(4-fluorophenyl)methoxy]phenyl}ethylidene)hydroxylamine
• (NE)-N-[1-[4-[(4-fluorophenyl)methoxy]phenyl]ethylidene]hydroxylamine
• N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine

• Inchi： 1S/C15H14FNO2/c1-11(17-18)13-4-8-15(9-5-13)19-10-12-2-6-14(16)7-3-12/h2-9,18H,10H2,1H3/b17-11+
• InChI Key： DVFHLLSPLNIERZ-GZTJUZNOSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(/C(/C)=N/O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• XLogP3: 3.4
• Topological Polar Surface Area: 41.8

N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine

N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine (CAS No. 1020973-31-2)

The compound N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine, identified by the CAS registry number 1020973-31-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and catalysis.

Recent studies have highlighted the importance of this compound in the development of novel materials for energy storage applications. Researchers have explored its role as a precursor in the synthesis of conductive polymers, which are critical components in modern electronic devices such as batteries and sensors. The incorporation of the fluorine atom in the aromatic ring enhances the compound's electronic properties, making it an ideal candidate for these applications.

In addition to its role in materials science, this compound has also been investigated for its potential in drug discovery. The hydroxylamine group within its structure is known to participate in various biochemical reactions, making it a valuable intermediate in the synthesis of pharmaceutical agents. Recent advancements in medicinal chemistry have demonstrated its utility in the development of bioactive compounds targeting specific cellular pathways.

The synthesis of N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The compound's structure is characterized by a complex arrangement of aromatic rings and functional groups, which contribute to its unique reactivity and stability.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that under specific conditions, it can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, N-(1-{4-(4-Fluorophenyl)methoxyphenyl}ethylidene)hydroxylamine (CAS No. 1020973-31-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural features and functional groups make it a valuable tool in both academic research and industrial processes. As ongoing studies continue to uncover new potentials, this compound is poised to play an increasingly important role in shaping future innovations.